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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound

Pyranthrone, also known as Vat Orange 9. It details its chemical structure, systematic naming,

physicochemical properties, and provides an illustrative experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
Pyranthrone is a polycyclic aromatic hydrocarbon and a vat dye. Its core structure consists of

a pyrene skeleton with two ketone groups.

The systematic IUPAC name for Pyranthrone is 8,16-Pyranthrenedione. Other synonyms

include Pyranthrenedione and C.I. Vat Orange 9.

Below is a two-dimensional representation of the chemical structure of Pyranthrone,

generated using the Graphviz DOT language.

Figure 1: Chemical structure of Pyranthrone (8,16-Pyranthrenedione).

Physicochemical Properties
A summary of the key physicochemical properties of Pyranthrone is presented in the table

below for easy reference and comparison.
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Property Value Unit

Molecular Formula C₃₀H₁₄O₂

Molar Mass 406.43 g/mol

Appearance Yellow-brown powder

Density 1.489 g/cm³

Boiling Point (Predicted) 703.7 ± 30.0 °C

Flash Point 250 °C

Vapor Pressure (at 25°C) 1.2E-19 mmHg

Refractive Index 1.909

Solubility

Insoluble in water, slightly

soluble in ethanol, soluble in

tetrahydronaphthalene and

xylene.

Table 1: Quantitative physicochemical data of Pyranthrone.

Experimental Protocol: Synthesis of Pyranthrone
The following section outlines a representative experimental protocol for the synthesis of

Pyranthrone, based on the ring closure of 2,2'-dimethyl-1,1'-dianthraquinonyl. This method is

illustrative and may require optimization based on laboratory conditions and available reagents.

Objective: To synthesize Pyranthrone via an aqueous ring closure reaction.

Materials:

2,2'-dimethyl-1,1'-dianthraquinonyl

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

An organic hydroxy compound (e.g., beta-ethoxyethanol)
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Water

Standard laboratory glassware and heating apparatus

Procedure:

Reaction Setup: In a suitable reaction vessel, prepare a solution of the alkali (NaOH or KOH)

in water to a concentration of at least 30%. The amount of water should be sufficient to

create a fluid reaction mass at the target temperature.

Addition of Reactants: To this alkaline solution, add 1 part of 2,2'-dimethyl-1,1'-

dianthraquinonyl and at least 0.1 part of the organic hydroxy compound, which acts as a

reducing agent.

Reaction Conditions: Heat the reaction mixture to a temperature between 110°C and 160°C

with continuous stirring.

Reaction Monitoring: Maintain the heating and agitation until the ring closure to Pyranthrone
is substantially complete. The progress of the reaction can be monitored by appropriate

analytical techniques such as thin-layer chromatography.

Work-up: After the reaction is complete, the mixture is drowned in a large volume of water.

Isolation and Purification: The precipitated Pyranthrone is collected by filtration. The filter

cake is then washed thoroughly with water until free of alkali and subsequently dried. Further

purification can be achieved by acid pasting from sulfuric acid.

Logical Workflow for Pyranthrone Synthesis:
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Start: Preparation of Reagents

Aqueous Ring Closure Reaction
(110-160°C)

Drowning in Water

Filtration to Isolate Crude Product

Washing with Water

Drying of the Product

Acid Pasting (Optional Purification)

End: Pure Pyranthrone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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